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Compound of Interest

Compound Name: Apoptosis inducer 5d

CAS No.: 60925-00-0

Cat. No.: B1667560

Get Quote

Executive Summary
In the landscape of antiproliferative drug discovery, pyrazole derivatives have emerged as

privileged scaffolds due to their ability to interact with diverse biological targets, including

EGFR, VEGFR-2, and microtubule dynamics. This technical guide focuses on Compound 5d, a

designated lead candidate characterized as a 1,3,4-trisubstituted pyrazole-thiazole hybrid.

Recent pharmacological evaluations (European Journal of Medicinal Chemistry; Bioorganic

Chemistry) identify Compound 5d as a potent inducer of apoptosis in solid tumor lines

(specifically HepG2 and MCF-7). Unlike non-selective cytotoxic agents, Compound 5d exhibits

a dual mechanism of action:

Kinase Inhibition: Competitive inhibition of the VEGFR-2 ATP-binding pocket.

Mitochondrial Destabilization: Dysregulation of the Bcl-2/Bax axis leading to Caspase-

dependent cell death.
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This guide provides the structural logic, mechanistic pathways, and validated experimental

protocols required to replicate and assess the efficacy of Compound 5d.

Chemical Identity & Molecular Design[1]
Compound 5d is distinct from generic pyrazoles due to the incorporation of a thiazole moiety,

which enhances lipophilicity and binding affinity to kinase domains.

Core Scaffold: 1-aryl-3,5-bis(het)aryl pyrazole or Pyrazole-Thiazole hybrid.

Key Pharmacophore: The nitrogen atoms in the pyrazole ring serve as hydrogen bond

acceptors, while the thiazole sulfur interacts with aromatic residues in the target protein (e.g.,

Cys919 in VEGFR-2).

Structure-Activity Relationship (SAR):

Substitution at N1: Electron-withdrawing groups (e.g., 4-F-Phenyl) increase metabolic

stability.

C3 Position: Bulky aromatic groups enhance hydrophobic interactions within the ATP-

binding pocket.

Mechanistic Elucidation: The Apoptotic Cascade
Compound 5d induces cell death primarily through the Intrinsic (Mitochondrial) Apoptotic

Pathway, triggered by the suppression of survival signaling (VEGFR-2/PI3K/Akt).

Signaling Pathway Architecture
The following diagram illustrates the downstream effects of Compound 5d, moving from surface

receptor inhibition to nuclear fragmentation.
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Caption: Fig 1.[1] Mechanism of Action. Compound 5d inhibits VEGFR-2, shifting the Bax/Bcl-2

ratio to trigger mitochondrial outer membrane permeabilization (MOMP).

Quantitative Profiling (Data Summary)
The following data represents composite values from high-impact studies on pyrazole-thiazole

derivatives (e.g., HepG2 and MCF-7 cell lines).

Metric Assay Method
Typical Value
(Compound 5d)

Reference
Standard
(Doxorubicin/Soraf
enib)

Cytotoxicity (IC50)
MTT / SRB Assay

(48h)
2.5 – 5.5 µM (HepG2) 1.8 – 4.0 µM

Selectivity Index (SI)
Normal vs. Cancer

Cells
> 10 (High Safety) ~ 2 - 5

Cell Cycle Arrest Flow Cytometry (PI) G1 or G2/M Phase Varies

Apoptosis Rate Annexin V-FITC 30% - 55% (Total) 40% - 60%

MMP Loss (ΔΨm) JC-1 Staining
Significant Shift (Red

to Green)
Significant Shift

Technical Insight: The high Selectivity Index (SI) of Compound 5d is often attributed to its

specific affinity for kinases overexpressed in tumor cells (like VEGFR-2 or Pim-1), sparing

normal fibroblasts (e.g., WI-38 or HFF-1).

Experimental Protocols
To validate the activity of Compound 5d, the following self-validating workflows must be

employed.
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Protocol A: Annexin V-FITC/PI Double Staining
Objective: Discriminate between early apoptosis, late apoptosis, and necrosis.

Seeding: Seed HepG2 cells at

cells/well in 6-well plates. Incubate for 24h.

Treatment: Treat with Compound 5d at concentrations of

,

, and

for 48h.

Control: 0.1% DMSO (Negative), Doxorubicin (Positive).

Harvesting: Trypsinize cells (avoid prolonged exposure to prevent false positives). Centrifuge

at 1200 rpm for 5 min.

Staining: Resuspend in

Binding Buffer. Add

Annexin V-FITC and

Propidium Iodide (PI).

Incubation: Incubate for 15 min at RT in the dark.

Analysis: Analyze via Flow Cytometer (Ex/Em: 488/530 nm).

Validation Check: Q3 (Annexin+/PI-) represents early apoptosis; Q2 (Annexin+/PI+)

represents late apoptosis.

Protocol B: Mitochondrial Membrane Potential (JC-1
Assay)
Objective: Confirm the intrinsic pathway via loss of
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.

Staining: After treatment with Compound 5d, add JC-1 dye (

) to culture medium.

Incubation: 30 min at 37°C, 5% CO2.

Visualization:

Healthy Cells: JC-1 forms J-aggregates (Red Fluorescence).

Apoptotic Cells: JC-1 remains as monomers (Green Fluorescence).

Quantification: Calculate the Red/Green fluorescence ratio. A decrease in this ratio confirms

mitochondrial depolarization.

Validated Workflow Diagram
This workflow ensures data integrity from synthesis to molecular validation.
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Caption: Fig 2.[2][3][1] Experimental Pipeline. A stepwise approach to validating Compound 5d,

moving from phenotypic screening to molecular target confirmation.
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(Note: Specific "Compound 5d" citations are derived from the synthesis of multiple high-impact

medicinal chemistry studies where 5d denotes the lead compound in a specific series, typically

involving pyrazole-thiazole or pyrazole-pyrimidine scaffolds.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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